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Compound of Interest

Compound Name: VU0152099

Cat. No.: B15618953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and procedural guidance for the proper

handling and disposal of VU0152099. As a novel research chemical, a specific Safety Data

Sheet (SDS) is not readily available. Therefore, these recommendations are based on general

laboratory safety protocols, information from chemical suppliers, and safety data for structurally

similar compounds, namely thienopyridine and 1,3-benzodioxole derivatives.

Chemical and Physical Properties
A comprehensive official dataset for VU0152099 is not available. The following table

summarizes the known information.
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Property Data

Chemical Name
3-Amino-N-(1,3-benzodioxol-5-ylmethyl)-4,6-

dimethylthieno[2,3-b]pyridine-2-carboxamide

Molecular Formula C₁₈H₁₇N₃O₃S

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1 month (protect

from light)[1]

Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Flash Point No data available

Handling and Storage
Personal Protective Equipment (PPE): When handling VU0152099, it is imperative to use

standard laboratory PPE to minimize exposure risk. This includes:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[3]

Body Protection: A lab coat or other protective clothing should be worn.[2][3]

Respiratory Protection: If handling the compound as a powder or in a way that could

generate aerosols, use a respirator or work in a certified chemical fume hood.[3]

Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Avoid contact with skin and eyes.[3][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][4][5]
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Prevent the formation of dust and aerosols.[5]

Keep away from heat, sparks, and open flames, as the benzodioxole component is

flammable.[2][4][5]

Use non-sparking tools and take measures to prevent static discharge.[2][4][5]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

As per supplier recommendation for stock solutions, store at -80°C for up to 6 months or

-20°C for up to 1 month, protected from light.[1]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Proper Disposal Procedures
The disposal of VU0152099 must be conducted in accordance with institutional, local, and

national regulations for hazardous chemical waste. Never dispose of this compound down the

drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Identification and Collection:

Unused Product: Any unwanted or expired VU0152099 should be treated as hazardous

chemical waste.

Contaminated Materials: All materials that have come into contact with VU0152099,

including personal protective equipment (gloves, etc.), weighing papers, pipette tips, and

glassware, must be considered contaminated and disposed of as hazardous waste.

Solutions: Collect all solutions containing VU0152099 in a designated, sealed, and clearly

labeled waste container.

Waste Segregation:
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Segregate VU0152099 waste from other laboratory waste streams.

Given its thienopyridine structure, it is prudent to avoid mixing it with incompatible

chemicals. While specific incompatibility data for VU0152099 is unavailable, as a general

rule, do not mix with strong acids, bases, or oxidizing agents.

Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "VU0152099 (3-Amino-N-(1,3-benzodioxol-5-ylmethyl)-4,6-dimethylthieno[2,3-

b]pyridine-2-carboxamide)".

Include the approximate concentration and quantity of the waste.

Ensure the date of accumulation is clearly marked on the label.

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated area, away from

general laboratory traffic.

Ensure the storage area is compliant with your institution's guidelines for hazardous waste

storage.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not attempt to dispose of the chemical waste through any other means.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

VU0152099 and associated materials.
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VU0152099 Disposal Workflow

Waste Generation

Segregation & Collection

Labeling & Storage

Final Disposal

Generate VU0152099 Waste
(Unused product, contaminated labware, solutions)

Is the waste liquid or solid?

Collect in a designated,
sealed, and labeled

liquid waste container.

Liquid

Collect in a designated,
sealed, and labeled

solid waste container.

Solid

Label container:
'Hazardous Waste'

'VU0152099'
Full Chemical Name
Date and Quantity

Store in a designated,
secure, and ventilated
hazardous waste area.

Contact Environmental
Health & Safety (EHS)

for waste pickup.

EHS manages final disposal
in accordance with regulations.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of VU0152099 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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